Cas no 1157050-03-7 (2-(3-bromopropyl)-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-(3-bromopropyl)-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 1157050-03-7
• MF: C₆H₁₂BrNO₂S
• MW: 242.133979797363
• MDL: MFCD12093007
• CID: 5206014
• Update Time: 2025-06-30

2-(3-bromopropyl)-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-1,2-thiazolidine 1,1-dioxide
• 2-(3-Bromopropyl)-isothiazolidine-1,1-dioxide
• Isothiazolidine, 2-(3-bromopropyl)-, 1,1-dioxide (ACI)
• 2-(3-bromopropyl)-1lambda6,2-thiazolidine-1,1-dione

• MDL： MFCD12093007
• Inchi： 1S/C6H12BrNO2S/c7-3-1-4-8-5-2-6-11(8,9)10/h1-6H2
• InChI Key： CWQRREVQUCKWOY-UHFFFAOYSA-N
• SMILES： O=S1(CCCN1CCCBr)=O

Additional information on 2-(3-bromopropyl)-1lambda6,2-thiazolidine-1,1-dione

2-(3-bromopropyl)-1λ6,2-thiazolidine-1,1-dione: A Comprehensive Overview

The compound 2-(3-bromopropyl)-1λ6,2-thiazolidine-1,1-dione, identified by the CAS number 1157050-03-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazolidinediones, which are known for their versatile applications in drug discovery and materials science. The structure of this compound features a thiazolidine ring system with a bromopropyl substituent, making it a unique derivative with potential for further functionalization and exploration in various chemical and biological contexts.

Recent studies have highlighted the importance of thiazolidinediones as scaffolds for drug development. The presence of the bromopropyl group in 2-(3-bromopropyl)-1λ6,2-thiazolidine-1,1-dione introduces additional reactivity and flexibility to the molecule. This makes it an attractive candidate for exploring its potential as an intermediate in the synthesis of more complex structures or as a ligand in coordination chemistry. Researchers have also shown interest in its ability to participate in nucleophilic substitution reactions due to the electron-withdrawing effects of the thiazolidinedione moiety.

In terms of synthesis, 2-(3-bromopropyl)-1λ6,2-thiazolidine-1,1-dione can be prepared through various routes. One common method involves the reaction of an appropriate bromide with a thiazolidinedione derivative under specific conditions. The choice of reagents and reaction conditions plays a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

The applications of this compound are diverse. In pharmaceutical research, it has been investigated for its potential as an anti-inflammatory agent due to its structural similarity to known inhibitors of certain enzymes involved in inflammatory pathways. Additionally, its ability to form stable complexes with metal ions has led to its exploration in the field of metalloorganic chemistry. Recent studies have also delved into its use as a building block for constructing bioactive molecules with improved pharmacokinetic properties.

From an analytical standpoint, the characterization of 2-(3-bromopropyl)-1λ6,2-thiazolidine-1,1-dione has been achieved through a combination of spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the molecular structure and bonding patterns within the compound. High-resolution mass spectrometry has also been employed to confirm its molecular formula and purity.

In conclusion, 2-(3-bromopropyl)-1λ6,2-thiazolidine-1,1-dione stands out as a valuable compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a subject of ongoing research interest. As new findings emerge from both academic and industrial laboratories, this compound is expected to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.